Cas no 941871-33-6 (N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylfuran-2-carboxamide)

• Product Name: N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylfuran-2-carboxamide
• CAS No: 941871-33-6
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 5499558
• PubChem ID: 7656770
• Update Time: 2025-07-15

N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2769-0195
• AKOS024679192
• N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]furan-2-carboxamide
• 941871-33-6
• N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]furan-2-carboxamide
• N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide
• N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylfuran-2-carboxamide

• Inchi： 1S/C18H20N2O3/c1-12(2)18(22)20-9-3-5-13-11-14(7-8-15(13)20)19-17(21)16-6-4-10-23-16/h4,6-8,10-12H,3,5,9H2,1-2H3,(H,19,21)
• InChI Key： NKGTWHSTVKVBRR-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1C2C=CC(=CC=2CCC1)NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 312.14739250g/mol
• Monoisotopic Mass: 312.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylfuran-2-carboxamide

Professional Introduction to N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylfuran-2-carboxamide (CAS No. 941871-33-6)

N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylfuran-2-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 941871-33-6, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development. The intricate molecular framework of this substance, featuring a tetrahydroquinoline core linked to a furan moiety, makes it an intriguing candidate for exploring novel therapeutic pathways.

The N-1-(2-methylpropanoyl) substituent in the molecular structure introduces a specific functional group that can influence the compound's pharmacokinetic and pharmacodynamic properties. This modification is particularly noteworthy as it can modulate the compound's solubility, metabolic stability, and interactions with biological targets. The presence of such a substituent has been strategically employed in various drug molecules to enhance their bioavailability and efficacy. In recent years, there has been a growing interest in designing molecules with tailored functional groups to optimize their therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The tetrahydroquinoline scaffold is known for its versatility in medicinal chemistry, often serving as a privileged structure in the development of bioactive compounds. Studies have shown that tetrahydroquinoline derivatives can exhibit a wide range of biological effects, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of a furan ring into this scaffold further expands the potential applications of this class of compounds.

The furan moiety in N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylfuran-2-carboxamide adds an additional layer of complexity to the molecule, which may contribute to its unique interaction profile with biological targets. Furan derivatives have been extensively studied for their diverse pharmacological effects, and their integration into drug candidates has shown promise in several therapeutic areas. The combination of a tetrahydroquinoline and furan core presents an opportunity to develop novel agents with enhanced biological activity and selectivity.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug design. By systematically modifying key functional groups within a molecular framework, researchers can fine-tune the biological properties of a compound. The N-1-(2-methylpropanoyl) group in N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylfuran-2-carboxamide is one such critical feature that may play a pivotal role in determining its overall efficacy. Further investigation into how this substituent influences the compound's interactions with biological targets could provide valuable insights for future drug development.

Moreover, the synthesis of complex organic molecules like N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylfuran-2-carboxamide requires sophisticated synthetic methodologies and precise control over reaction conditions. Modern synthetic techniques have made it possible to construct intricate molecular architectures with high efficiency and yield. The development of novel synthetic routes for this compound could open up new avenues for its exploration in pharmaceutical research. Researchers are continually seeking innovative methods to streamline the synthesis of bioactive molecules while maintaining high purity standards.

The potential applications of N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylfuran-2-carboxamide are vast and varied. Given its unique structural features and known biological activities associated with its core components, this compound may find utility in treating a range of diseases. For instance, its tetrahydroquinoline moiety suggests potential anti-cancer properties, while the furan ring could contribute to anti-inflammatory effects. Further preclinical studies are necessary to fully elucidate its therapeutic potential and mechanism of action.

In conclusion, N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylfuran-2-carboxamide (CAS No. 941871-33-6) is a promising compound with significant potential in pharmaceutical research. Its complex molecular structure and unique functional groups make it an attractive candidate for further investigation into novel therapeutic agents. As research continues to advance our understanding of structure-biology relationships，this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.